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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

Executive Summary & Compound Profile

2-(2-Chlorophenoxy)-N-ethylethanamine represents a critical pharmacophore in medicinal
chemistry, sharing structural homology with various ion channel modulators and
sympathomimetic agents. In the context of anti-angiogenesis, this secondary amine scaffold
serves as a valuable lead structure for inhibiting endothelial cell proliferation and migration,
potentially via modulation of intracellular calcium flux or downstream VEGF signaling blockade.

This guide provides a standardized workflow for validating the anti-angiogenic potency of this
compound, moving from chemical handling to in vivo chick chorioallantoic membrane (CAM)
assays.

Chemical Specifications
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Property Specification

IUPAC Name N-[2-(2-chlorophenoxy)ethyllethanamine

CAS Number 915921-75-4

Molecular Formula C10H14CINO

Molecular Weight 199.68 g/mol

Solubility SquF)Ie in DMSO -(>20 mg/mL), Ethanol;
Sparingly soluble in water

Storage -20°C, desiccated, protected from light

Mechanism of Action: The Theoretical Basis

To effectively evaluate this compound, one must understand its potential interference points
within the angiogenic cascade.[1] Phenoxyethylamine derivatives often act as antagonists for
surface receptors or modulators of ion channels (e.g., TRP channels, L-type Ca?* channels)
essential for endothelial cell motility.

Signaling Pathway Blockade

The following diagram illustrates the hypothesized intervention points of 2-(2-Chlorophenoxy)-
N-ethylethanamine within the VEGF signaling pathway.
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Figure 1: Hypothesized mechanism of action targeting Calcium signaling and downstream ERK
phosphorylation to arrest angiogenesis.

Experimental Protocols
Protocol A: Stock Solution Preparation & Handling

Objective: Ensure consistent compound delivery without precipitation or solvent toxicity.

Weighing: Accurately weigh 10 mg of 2-(2-Chlorophenoxy)-N-ethylethanamine.

e Solubilization: Dissolve in 1.0 mL of sterile, anhydrous DMSO to create a 50 mM stock
solution (Calculation:

).

» Aliquot: Dispense into 20 uL aliquots in amber microcentrifuge tubes.
o Storage: Store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).
» Working Solution: On the day of the experiment, dilute the stock in cell culture media.

o Critical Control: Ensure the final DMSO concentration in the assay is < 0.1% to prevent
solvent-induced cytotoxicity.

Protocol B: HUVEC Tube Formation Assay (The "Gold
Standard")

Objective: Quantify the compound's ability to inhibit the organization of endothelial cells into
capillary-like structures.

Materials:
o HUVECs (Human Umbilical Vein Endothelial Cells), passage 3-5.
e Growth Factor Reduced (GFR) Matrigel.

e |bidi p-Slide Angiogenesis or 96-well plate.
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e Calcein AM (for live cell staining).
Methodology:

o Matrigel Coating: Thaw Matrigel on ice overnight. Pipette 10 uL (u-Slide) or 50 pL (96-well)
into wells. Polymerize at 37°C for 30-60 minutes.

o Cell Seeding: Trypsinize HUVECs and resuspend in low-serum media (2% FBS).
o Density:

cells/well (u-Slide) or

cells/well (96-well).

o Treatment: Add 2-(2-Chlorophenoxy)-N-ethylethanamine at graded concentrations (e.g., 1,
5, 10, 50 uM). Include a Vehicle Control (0.1% DMSO) and a Positive Inhibitor Control (e.g.,
Sunitinib 1 uM).

e Incubation: Incubate at 37°C, 5% CO-2 for 6—18 hours.

o Note: Monitor hourly. Tube formation is dynamic; over-incubation leads to cell clustering
(apoptosis).

e Imaging: Stain with Calcein AM (2 ng/mL) for 30 minutes. Image using fluorescence
microscopy (485/535 nm).

e Analysis: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:
o Total Tube Length
o Number of Junctions/Nodes

o Number of Meshes

Protocol C: Chick Chorioallantoic Membrane (CAM)
Assay
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Objective:In vivo validation of anti-angiogenic efficacy using an avascular zone model.
Methodology:
o Embryo Preparation: Incubate fertilized chicken eggs at 37°C/60% humidity.

e Windowing: On Embryonic Day 3 (ED3), remove 2-3 mL of albumin and cut a window in the
shell to expose the CAM. Seal with tape and incubate.

o Treatment Application (ED8):
o Place a sterile filter paper disc (5 mm) or silica ring on a vascularized region of the CAM.
o Apply 10 pL of the compound (at ICso determined from Protocol B) onto the disc.
o Controls: PBS/DMSO (Vehicle) and Retinoic Acid (Positive Control).

 Incubation: Reseal and incubate for 48 hours.

e Quantification (ED10):

o

Fix the CAM with methanol/acetone (1:1).

[¢]

Excise the membrane area under the disc.

o

Photograph using a stereomicroscope.

[e]

Metric: Count the number of vessel branch points converging toward the disc (Spoke
Wheel pattern indicates inhibition).

Logical Workflow for Compound Validation

The following decision tree outlines the progression from chemical acquisition to lead candidate
selection.

Solubility Check MTS Assay
(DMSO Stability) (Cytotoxicity Check) Assay (In Vitro) Migration Assay Selection

If IC50 > 10uM Tube Formation Scratch/Transwell irme Lead Candidate
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Figure 2: Step-by-step validation workflow for 2-(2-Chlorophenoxy)-N-ethylethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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